Cas no 2172153-68-1 ((2,5-dimethylthiophen-3-yl)methyl chloroformate)

• Product Name: (2,5-dimethylthiophen-3-yl)methyl chloroformate
• CAS No: 2172153-68-1
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• CID: 6110801
• PubChem ID: 165788278
• Update Time: 2025-05-19

(2,5-dimethylthiophen-3-yl)methyl chloroformate Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylthiophen-3-yl)methyl chloroformate
• EN300-1612721
• 2172153-68-1

• Inchi： 1S/C8H9ClO2S/c1-5-3-7(6(2)12-5)4-11-8(9)10/h3H,4H2,1-2H3
• InChI Key： IYJVFEZAZXPNRQ-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC1C=C(C)SC=1C

Computed Properties

• Exact Mass: 204.0011784g/mol
• Monoisotopic Mass: 204.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Additional information on (2,5-dimethylthiophen-3-yl)methyl chloroformate

Introduction to (2,5-Dimethylthiophen-3-yl)methyl Chloroformate (CAS No. 2172153-68-1)

(2,5-Dimethylthiophen-3-yl)methyl chloroformate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 2172153-68-1, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a thiophene ring substituted with methyl groups at the 2 and 5 positions, make it a valuable building block for the development of novel therapeutic agents.

The compound's reactivity is primarily attributed to its chloroformate functional group, which is highly versatile in organic synthesis. Chloroformates are known for their ability to participate in nucleophilic substitution reactions, forming esters and amides upon reaction with alcohols and amines, respectively. This property makes (2,5-dimethylthiophen-3-yl)methyl chloroformate an indispensable tool in medicinal chemistry for the introduction of ester or amide linkages into complex molecular structures.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. Thiophenes, as heterocyclic compounds containing sulfur, have been extensively studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The introduction of substituents such as methyl groups at specific positions on the thiophene ring can modulate its electronic and steric properties, thereby influencing its biological efficacy.

One of the most compelling aspects of (2,5-dimethylthiophen-3-yl)methyl chloroformate is its utility in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The thiophene core can be integrated into drug candidates to enhance binding affinity and selectivity by interacting with specific amino acid residues in protein targets.

The compound's application extends to the synthesis of peptide mimetics and peptidomimetics, where it serves as a key intermediate for introducing non-peptide functionalities. This approach has been particularly useful in designing molecules that mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and rapid degradation.

Recent advancements in computational chemistry have further highlighted the importance of (2,5-dimethylthiophen-3-yl)methyl chloroformate in drug discovery. Molecular modeling studies have shown that thiophene derivatives can exhibit favorable pharmacokinetic properties when properly designed. These studies often involve virtual screening and docking simulations to identify potential lead compounds before experimental synthesis.

The role of this compound in academic research cannot be overstated. It has been employed in numerous synthetic protocols aimed at developing novel therapeutic agents with improved pharmacological profiles. For example, researchers have utilized it to construct complex scaffolds that exhibit inhibitory activity against enzymes involved in metabolic disorders.

In addition to its pharmaceutical applications, (2,5-dimethylthiophen-3-yl)methyl chloroformate has found utility in materials science. Thiophene-based polymers and copolymers are known for their excellent electrical properties and stability under various environmental conditions. The incorporation of this compound into polymer backbones can enhance material performance, making it suitable for applications in organic electronics and renewable energy technologies.

The synthesis of (2,5-dimethylthiophen-3-yl)methyl chloroformate itself is a testament to the progress made in synthetic organic chemistry. Modern synthetic methodologies allow for efficient and scalable production of this intermediate, enabling researchers to explore its full potential without significant limitations. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly instrumental in constructing the desired thiophene derivatives with high regioselectivity.

The future prospects of this compound are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of molecular interactions continues to evolve, so too will the ways in which (2,5-dimethylthiophen-3-yl)methyl chloroformate is utilized. Its versatility makes it a cornerstone in the development of innovative chemical entities that address unmet medical needs.